Cas no 2156564-97-3 (3-(5-chloro-2-iodophenyl)-4-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(5-chloro-2-iodophenyl)-4-methyl-1H-pyrazol-5-amine
• CAS No: 2156564-97-3
• MF: C₁₀H₉ClIN₃
• MW: 333.556032896042
• CID: 6233040
• PubChem ID: 108039817
• Update Time: 2025-10-28

3-(5-chloro-2-iodophenyl)-4-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-iodophenyl)-4-methyl-1H-pyrazol-5-amine
• EN300-1147759
• 2156564-97-3

• Inchi： 1S/C10H9ClIN3/c1-5-9(14-15-10(5)13)7-4-6(11)2-3-8(7)12/h2-4H,1H3,(H3,13,14,15)
• InChI Key： DESFZGOMDYXTNM-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C1=C(C)C(N)=NN1)Cl

Computed Properties

• Exact Mass: 332.95297g/mol
• Monoisotopic Mass: 332.95297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(5-chloro-2-iodophenyl)-4-methyl-1H-pyrazol-5-amine

3-(5-Chloro-2-iodophenyl)-4-methyl-1H-pyrazol-5-amine (CAS No. 2156564-97-3): A Comprehensive Overview

3-(5-Chloro-2-iodophenyl)-4-methyl-1H-pyrazol-5-amine (CAS No. 2156564-97-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole derivatives family, known for their diverse biological activities and applications in drug discovery. With the increasing demand for novel small-molecule therapeutics, this compound has emerged as a promising candidate for various research applications.

The molecular structure of 3-(5-chloro-2-iodophenyl)-4-methyl-1H-pyrazol-5-amine features a unique combination of halogen atoms (chlorine and iodine) and an amino group, which contribute to its potential as a pharmacophore in medicinal chemistry. Researchers are particularly interested in its structure-activity relationship (SAR) studies, as these halogen substitutions often enhance binding affinity to biological targets. The compound's CAS number 2156564-97-3 serves as a crucial identifier in chemical databases and research publications.

In recent years, pyrazole-based compounds like 3-(5-chloro-2-iodophenyl)-4-methyl-1H-pyrazol-5-amine have gained prominence due to their potential applications in addressing global health challenges. The COVID-19 pandemic has accelerated interest in small-molecule inhibitors, and researchers are exploring this compound's potential as a building block for antiviral drug development. Its structural features make it particularly interesting for targeting viral proteases and other essential enzymes.

The pharmaceutical industry is actively investigating CAS 2156564-97-3 for its potential in central nervous system (CNS) drug discovery. The compound's ability to cross the blood-brain barrier, combined with its neuroprotective properties, makes it a valuable candidate for treating neurodegenerative diseases. Alzheimer's and Parkinson's disease research has shown particular interest in similar halogenated pyrazole derivatives, as they demonstrate promising activity against protein aggregation pathways.

From a synthetic chemistry perspective, 3-(5-chloro-2-iodophenyl)-4-methyl-1H-pyrazol-5-amine presents interesting challenges and opportunities. The presence of both chlorine and iodine atoms allows for diverse cross-coupling reactions, making it a versatile intermediate in organic synthesis. Recent advances in palladium-catalyzed reactions have expanded the utility of such compounds in creating complex molecular architectures for drug discovery programs.

The agrochemical sector has also shown interest in pyrazole-containing compounds like CAS 2156564-97-3. With growing concerns about food security and sustainable agriculture, researchers are exploring its potential as a precursor for crop protection agents. The compound's structural features suggest possible activity against various plant pathogens, aligning with the industry's need for novel pesticide alternatives that address resistance issues.

Analytical characterization of 3-(5-chloro-2-iodophenyl)-4-methyl-1H-pyrazol-5-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's purity and structure, especially given the increasing regulatory requirements in pharmaceutical development. The iodine atom in particular provides a useful handle for various analytical and synthetic applications.

Recent patent literature reveals growing intellectual property activity surrounding pyrazole derivatives similar to CAS 2156564-97-3. Pharmaceutical companies are filing patents covering novel synthetic methods and therapeutic applications, indicating the compound's commercial potential. This trend reflects the broader industry focus on targeted therapies and precision medicine approaches that require specialized chemical building blocks.

Environmental considerations are increasingly important in chemical research, and 3-(5-chloro-2-iodophenyl)-4-methyl-1H-pyrazol-5-amine is being evaluated for its green chemistry potential. Researchers are developing more sustainable synthetic routes that minimize waste and energy consumption, responding to the growing demand for environmentally friendly synthesis of pharmaceutical intermediates.

The global market for specialty chemicals like CAS 2156564-97-3 is experiencing steady growth, driven by increased R&D investment in both pharmaceutical and agrochemical sectors. Market analysts predict particular demand for halogenated heterocycles as key intermediates in next-generation drug development. This compound's unique combination of substituents positions it well in this expanding market segment.

Quality control standards for 3-(5-chloro-2-iodophenyl)-4-methyl-1H-pyrazol-5-amine have become increasingly stringent, with manufacturers implementing rigorous analytical testing protocols. The pharmaceutical industry's emphasis on quality by design (QbD) principles has raised the bar for purity specifications of research chemicals, ensuring reliable results in biological screening and medicinal chemistry programs.

Future research directions for CAS 2156564-97-3 may include exploration of its computational chemistry properties. With advances in molecular modeling and AI-assisted drug discovery, researchers can more efficiently predict the compound's interactions with biological targets. This approach aligns with the pharmaceutical industry's push toward more efficient hit-to-lead optimization processes.

Supply chain considerations for 3-(5-chloro-2-iodophenyl)-4-methyl-1H-pyrazol-5-amine have gained importance, particularly in light of recent global disruptions. Manufacturers are developing more robust chemical sourcing strategies to ensure consistent availability of this specialty compound for research purposes. The presence of iodine in the structure adds particular complexity to production and sourcing logistics.

Academic research continues to explore new synthetic methodologies for pyrazole derivatives like CAS 2156564-97-3. Recent publications highlight innovative approaches to regioselective functionalization of the pyrazole ring, opening new possibilities for structural diversification. These advances are particularly valuable for medicinal chemists seeking to optimize the compound's pharmacological profile.

In conclusion, 3-(5-chloro-2-iodophenyl)-4-methyl-1H-pyrazol-5-amine (CAS No. 2156564-97-3) represents a versatile and valuable compound with broad potential across multiple research domains. Its unique structural features, combined with growing interest in halogenated heterocycles, position it as an important building block for future scientific advancements. As research continues to uncover new applications for this compound, its role in addressing critical challenges in human health and agriculture is likely to expand significantly.